N-(5-Amino-2-fluorophenyl)-2-(4-chlorophenoxy)-propanamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)-2-(4-chlorophenoxy)propanamide
• InChI: InChI=1S/C15H14ClFN2O2/c1-9(21-12-5-2-10(16)3-6-12)15(20)19-14-8-11(18)4-7-13(14)17/h2-9H,18H2,1H3,(H,19,20)
• InChI Key: XSHWVTGUOWGWAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)N)F)OC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClFN2O2
• Molecular Weight: 308.73 g/mol

Description

N-(5-Amino-2-fluorophenyl)-2-(4-chlorophenoxy)-propanamide, also known as N-F-2-chloro-4-phenoxypropionamide, is an organic compound used in various scientific research applications. It is a white crystalline solid, soluble in water and ethanol, and is synthesized from 4-chlorophenol and 5-amino-2-fluorobenzoic acid. In

Scientific Research Applications

N-(5-Amino-2-fluorophenyl)-2-(4-chlorophenoxy)-propanamide-4-phenoxypropionamide is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, including the synthesis of drug molecules and the synthesis of fluorescent probes for imaging applications. It has also been used as an inhibitor of enzymes, such as the enzyme cyclooxygenase-2 (COX-2). Additionally, it has been used in the synthesis of peptides and in the study of enzyme kinetics.

Mechanism of Action

The mechanism of action of N-(5-Amino-2-fluorophenyl)-2-(4-chlorophenoxy)-propanamide-4-phenoxypropionamide is not yet fully understood. However, it is believed that the compound binds to the active site of the target enzyme, resulting in the inhibition of its activity. Additionally, it is thought to interact with other molecules in the cell, such as proteins, lipids, and nucleic acids, resulting in the inhibition of various cellular processes.
Biochemical and Physiological Effects
N-(5-Amino-2-fluorophenyl)-2-(4-chlorophenoxy)-propanamide-4-phenoxypropionamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins. Additionally, it has been shown to inhibit the activity of lipoxygenase, an enzyme involved in the synthesis of leukotrienes. In addition, it has been shown to inhibit the activity of other enzymes involved in the synthesis of various compounds, including amino acids, peptides, and nucleic acids.

Advantages and Limitations for Lab Experiments

N-(5-Amino-2-fluorophenyl)-2-(4-chlorophenoxy)-propanamide-4-phenoxypropionamide has a number of advantages and limitations when used in laboratory experiments. One of the advantages is that it is a relatively inexpensive reagent that is readily available. Additionally, it is soluble in both water and ethanol, which makes it easy to use in experiments. However, one of the limitations is that it is not very stable, so it should be stored at low temperatures and used within a short period of time.

Future Directions

N-(5-Amino-2-fluorophenyl)-2-(4-chlorophenoxy)-propanamide-4-phenoxypropionamide has a wide range of potential applications in the fields of medicinal chemistry and drug discovery. In the future, further research could be conducted to explore its potential as an inhibitor of enzymes involved in the synthesis of various compounds, such as prostaglandins, leukotrienes, and amino acids. Additionally, further research could be conducted to explore its potential as an inhibitor of other enzymes involved in the synthesis of various compounds, such as peptides and nucleic acids. Furthermore, research could be conducted to explore its potential as an inhibitor of various cellular processes, such as protein folding, DNA replication, and cell division. Finally, research could be conducted to explore its potential as a drug molecule or fluorescent probe for imaging applications.